N-(4-{2-[4-(4-fluorophenyl)piperazin-1-yl]-2-oxoethyl}-1,3-thiazol-2-yl)-3,4-dimethoxybenzamide

• IUPAC Name: N-[4-[2-[4-(4-fluorophenyl)piperazin-1-yl]-2-oxoethyl]-1,3-thiazol-2-yl]-3,4-dimethoxybenzamide
• InChI: InChI=1S/C24H25FN4O4S/c1-32-20-8-3-16(13-21(20)33-2)23(31)27-24-26-18(15-34-24)14-22(30)29-11-9-28(10-12-29)19-6-4-17(25)5-7-19/h3-8,13,15H,9-12,14H2,1-2H3,(H,26,27,31)
• InChI Key: PMIMTQUHAGSRMJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)NC2=NC(=CS2)CC(=O)N3CCN(CC3)C4=CC=C(C=C4)F)OC
• Molecular Formula: C24H25FN4O4S
• Molecular Weight: 484.5 g/mol

Description

The molecule is a complex organic compound with several functional groups. It contains a piperazine ring, which is a common feature in many pharmaceuticals, and a thiazole ring, which is a heterocyclic compound that also appears in various drugs.

Molecular Structure Analysis

The molecule likely has a complex 3D structure due to the presence of multiple rings and functional groups. The exact structure would need to be determined using techniques like X-ray crystallography or NMR.

Chemical Reactions Analysis

The compound contains several functional groups that could potentially undergo various chemical reactions. For example, the amide group could participate in hydrolysis or condensation reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties such as solubility, melting point, boiling point, etc., would need to be determined experimentally.

Scientific Research Applications

Antibacterial Properties

In the fight against bacterial infections, this compound has shown promise. Researchers have explored its antibacterial activity, especially against highly pathogenic bacteria. By inhibiting specific bacterial enzymes, such as urease, N-(4-{2-[4-(4-fluorophenyl)piperazin-1-yl]-2-oxoethyl}-1,3-thiazol-2-yl)-3,4-dimethoxybenzamide could be a valuable addition to antimicrobial strategies.

Molecular Docking Studies

The compound has been subjected to molecular docking studies. For instance, Kasralikar et al. explored a series of novel indolyl and oxochromenyl xanthenone derivatives, including this compound, as potential anti-HIV-1 agents. Understanding its interactions with relevant proteins can guide drug design and optimization.

Mechanism of Action

Target of Action

Similar compounds have been found to inhibit equilibrative nucleoside transporters (ents) . ENTs play a vital role in nucleotide synthesis, regulation of adenosine function, and chemotherapy .

Mode of Action

Based on the structure-activity relationship studies of similar compounds, it can be inferred that the presence of a halogen substitute, regardless of the position, in the fluorophenyl moiety next to the piperazine ring is essential for the inhibitory effects on ent1 and ent2 .

Biochemical Pathways

Ents, which similar compounds have been found to inhibit, play a vital role in nucleotide synthesis, regulation of adenosine function, and chemotherapy . Therefore, it can be inferred that this compound may affect these biochemical pathways.

Pharmacokinetics

Similar compounds have been found to reduce vmax of [3h]uridine uptake in ent1 and ent2 without affecting km . This suggests that the compound may have an impact on the bioavailability of these transporters.

Action Environment

The stability and efficacy of similar compounds have been found to be influenced by the presence of a halogen substitute in the fluorophenyl moiety next to the piperazine ring .

Safety and Hazards

Without specific data, it’s hard to determine the safety and hazards associated with this compound. As with any chemical, appropriate safety measures should be taken when handling it.

Future Directions

Future research could involve studying the compound’s biological activity, optimizing its synthesis, or investigating potential applications.